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Compound of Interest

Compound Name: 1,4,5-Oxadiazepane

CAS No.: 746595-79-9

Cat. No.: B1588983

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

1,4,5-Oxadiazepane and its salts. As a novel heterocyclic compound, specific safety data may

be limited. Therefore, this document synthesizes available hazard information with established

best practices for laboratory safety to ensure the well-being of personnel and the integrity of

research.

Understanding the Hazards: A Proactive Approach
to Safety
1,4,5-Oxadiazepane is classified with significant hazards that demand rigorous safety

protocols. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

identifies 1,4,5-Oxadiazepane as a substance that causes severe skin burns and eye damage.

[1] Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects.[1]

The hydrochloride salt form may also cause skin irritation, serious eye irritation, and respiratory

tract irritation.[2]
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Key Hazards:

Corrosive: Causes severe skin burns and eye damage upon contact.[1]

Irritant: Can cause skin, eye, and respiratory irritation.[2]

Environmental Hazard: Very toxic to aquatic life with long-term consequences.[1]

Given the corrosive nature of this compound, it is imperative to handle it with the utmost care,

assuming the potential for severe tissue damage upon exposure. The toxicological properties

have not been fully investigated, warranting a cautious approach.

Personal Protective Equipment (PPE): Your
Essential Barrier
A multi-layered approach to PPE is mandatory to prevent contact and inhalation. The selection

of appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Ensure gloves are rated for

handling corrosive materials.

Double gloving is

recommended.

To prevent skin contact with

the corrosive compound.

Thicker gloves offer better

protection.[3]

Eye and Face Protection
Chemical splash goggles and

a face shield.

Standard safety glasses are

insufficient. Goggles provide a

seal against splashes, while a

face shield protects the entire

face.[3][4]

Body Protection

A flame-resistant lab coat,

worn fully buttoned. Consider a

chemical-resistant apron for

larger quantities or splash-

prone procedures.

To protect skin and personal

clothing from contamination.[4]

Respiratory Protection

Use only in a certified chemical

fume hood.[5] If there is a risk

of aerosol or dust generation

outside of a fume hood, a

NIOSH-approved respirator

with cartridges for organic

vapors and acid gases is

necessary.

To prevent inhalation of

vapors, aerosols, or dust which

may cause respiratory

irritation.[2][4]

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a strict operational workflow is critical for minimizing exposure risk.

3.1. Preparation and Weighing:
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Fume Hood: All handling of 1,4,5-Oxadiazepane, including weighing, must be conducted

within a certified chemical fume hood to control vapor and particulate exposure.[5]

Decontamination: Before use, ensure the work surface in the fume hood is clean and free of

contaminants.

Spill Tray: Conduct all manipulations over a spill tray to contain any potential spills.

Weighing: Use a tared, sealed container for weighing to prevent contamination of the

balance.

3.2. Dissolution and Reaction:

Vessel Selection: Use appropriately sized glassware to avoid splashes.

Solvent Addition: Add solvents slowly and carefully to the 1,4,5-Oxadiazepane to avoid

splashing.

Temperature Control: If the process involves heating, use a controlled heating mantle and

monitor the reaction temperature closely.

Closed System: Whenever possible, maintain a closed system to prevent the release of

vapors.

3.3. Post-Reaction Work-up and Purification:

Quenching: Quench reactions carefully, especially if exothermic processes are anticipated.

Extraction and Transfer: Use a funnel for liquid transfers to minimize the risk of spills.

Purification: All purification steps, such as chromatography, should be performed within the

fume hood.

Emergency Procedures: Spill and Exposure
Response
Immediate and correct response to an emergency is crucial.
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4.1. Spill Response Workflow:

Immediate Action Containment & Cleanup Follow-Up

Alert others and evacuate the immediate area Assess the spill size and potential hazardsIf safe to do so Don appropriate PPE Contain the spill with inert absorbent material (e.g., sand, vermiculite) Neutralize if safe and appropriate (for acids/bases) Collect absorbed material into a labeled hazardous waste container Decontaminate the spill area with soap and water Report the spill to the Lab Supervisor and EHS Restock spill kit

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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